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Compound of Interest

Compound Name: 3-Aminoisonicotinic acid

CAS No.: 7529-20-6; 7579-20-6

Cat. No.: B2458018

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Aminoisonicotinic acid, a key building block in pharmaceutical and chemical research. The

document is intended for researchers, scientists, and professionals in drug development,

offering a centralized resource for Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) data, along with detailed experimental protocols.

Introduction
3-Aminoisonicotinic acid (IUPAC name: 3-aminopyridine-4-carboxylic acid) is a substituted

pyridine derivative with significant applications in the synthesis of various biologically active

molecules. An in-depth understanding of its structural and electronic properties through

spectroscopic analysis is crucial for its application in medicinal chemistry and materials

science. This guide presents a compilation of ¹H NMR, ¹³C NMR, IR, and MS data to facilitate

its use in research and development.
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The following sections summarize the key spectroscopic data for 3-Aminoisonicotinic acid,

presented in tabular format for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the molecular structure of 3-
Aminoisonicotinic acid in solution.

¹H NMR Data

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

8.21 s - H-2

7.73 d 5.1 H-6

7.46 d 5.1 H-5

¹³C NMR Data (Predicted)

Chemical Shift (δ) ppm Assignment

168.0 C-7 (COOH)

152.5 C-6

148.0 C-2

140.0 C-3

125.0 C-4

120.0 C-5

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in the molecule. The

data presented is based on the condensed phase spectrum.
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Wavenumber (cm⁻¹) Intensity Assignment

3400 - 3200 Strong, Broad
O-H stretch (Carboxylic Acid),

N-H stretch (Amine)

3100 - 3000 Medium C-H stretch (Aromatic)

1710 - 1680 Strong C=O stretch (Carboxylic Acid)

1620 - 1580 Medium
N-H bend (Amine), C=C

stretch (Aromatic)

1400 - 1300 Medium
C-O stretch, O-H bend

(Carboxylic Acid)

1250 - 1100 Medium C-N stretch (Amine)

900 - 675 Strong
C-H bend (Aromatic out-of-

plane)

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its

fragments, confirming its molecular weight and offering insights into its structure.

m/z Interpretation

139.05 [M+H]⁺ (Protonated Molecule)

121.04 [M+H - H₂O]⁺

94.05 [M+H - COOH]⁺

93.04 [M+H - H₂O - CO]⁺

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above. Instrument parameters may need to be optimized for specific equipment.

NMR Spectroscopy
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Sample Preparation: Approximately 5-10 mg of 3-Aminoisonicotinic acid is dissolved in

0.5-0.7 mL of a suitable deuterated solvent, such as Dimethyl Sulfoxide-d₆ (DMSO-d₆) or

Methanol-d₄ (CD₃OD), in a 5 mm NMR tube.

Instrumentation: A 400 MHz or 500 MHz NMR spectrometer equipped with a broadband

probe.

¹H NMR Acquisition:

Pulse Sequence: Standard single-pulse experiment.

Number of Scans: 16-64, depending on sample concentration.

Relaxation Delay: 1-5 seconds.

Spectral Width: 0-12 ppm.

¹³C NMR Acquisition:

Pulse Sequence: Proton-decoupled single-pulse experiment (e.g., zgpg30).

Number of Scans: 1024 or more, due to the low natural abundance of ¹³C.

Relaxation Delay: 2-5 seconds.

Spectral Width: 0-200 ppm.

Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed, phase-

corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent

peak or an internal standard (e.g., TMS).

IR Spectroscopy
Sample Preparation (ATR Method): A small amount of the solid 3-Aminoisonicotinic acid
powder is placed directly onto the crystal of an Attenuated Total Reflectance (ATR)

accessory. Pressure is applied to ensure good contact between the sample and the crystal.
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Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with a diamond

or germanium ATR accessory.

Data Acquisition:

A background spectrum of the clean, empty ATR crystal is recorded.

The sample spectrum is then recorded.

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Data Processing: The sample spectrum is ratioed against the background spectrum to

produce the final absorbance or transmittance spectrum.

Mass Spectrometry
Sample Preparation: A dilute solution of 3-Aminoisonicotinic acid is prepared in a suitable

solvent system, typically a mixture of water, acetonitrile, or methanol, often with a small

amount of formic acid or ammonium hydroxide to promote ionization. A typical concentration

is in the range of 1-10 µg/mL.

Instrumentation: A Liquid Chromatography-Mass Spectrometry (LC-MS) system, consisting

of a High-Performance Liquid Chromatography (HPLC) unit coupled to a mass spectrometer

with an Electrospray Ionization (ESI) source.

LC Method (for separation prior to MS):

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.2-0.5 mL/min.
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MS Method:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.

Scan Range: m/z 50-500.

Fragmentation (for MS/MS): Collision-Induced Dissociation (CID) can be used to obtain

fragment ion data.

Data Processing: The acquired mass spectra are analyzed to identify the molecular ion and

characteristic fragment ions.

Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the spectroscopic analysis of 3-
Aminoisonicotinic acid, from sample preparation to data interpretation.
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Caption: Workflow for the spectroscopic analysis of 3-Aminoisonicotinic acid.

To cite this document: BenchChem. [Spectroscopic Profile of 3-Aminoisonicotinic Acid: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2458018/docs#spectroscopic-profile-of-3-
aminoisonicotinic-acid-a-technical-guide]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2458018/docs?utm_src=pdf-body-img#spectroscopic-profile-of-3-aminoisonicotinic-acid-a-technical-guide
https://www.benchchem.com/product/b2458018/docs?utm_src=pdf-body#spectroscopic-profile-of-3-aminoisonicotinic-acid-a-technical-guide
https://www.benchchem.com/product/b2458018/docs#spectroscopic-profile-of-3-aminoisonicotinic-acid-a-technical-guide
https://www.benchchem.com/product/b2458018/docs#spectroscopic-profile-of-3-aminoisonicotinic-acid-a-technical-guide
https://www.benchchem.com/product/b2458018/docs#spectroscopic-profile-of-3-aminoisonicotinic-acid-a-technical-guide
https://www.benchchem.com/product/b2458018/docs#spectroscopic-profile-of-3-aminoisonicotinic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2458018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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